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Compound of Interest

Compound Name: Heptanophenone

Cat. No.: B155562

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the fundamental physicochemical
properties of heptanophenone, a significant aromatic ketone. A thorough understanding of its
boiling and melting points is crucial for its application in organic synthesis, pharmaceutical
development, and materials science. This document outlines the experimentally determined
values for these properties, details the methodologies for their measurement, and presents a
logical workflow for property determination.

Physicochemical Data of Heptanophenone

Heptanophenone, also known as 1-phenyl-1-heptanone, is a clear, slightly yellow liquid at
room temperature.[1] Its core physical constants are summarized below, providing a clear
reference for laboratory and industrial applications.
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Property Value Conditions
Melting Point 17 °C (lit.)

16.4 °C

Boiling Point 283.3°C

155 °C at 15 mmHg

100-102 °C at 2 Torr

Density 0.946 g/mL at 25 °C (lit.)
0.9505 g/cms3 at 20 °C

Refractive Index n20/D 1.5077 (lit.)

Data compiled from multiple sources.[1][2][3][4][5][6]

Experimental Protocols

Accurate determination of the boiling and melting points is fundamental to verifying the purity
and identity of a chemical compound. The following sections detail the standard experimental
procedures for these measurements.

Determination of Melting Point

The melting point of a compound is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.
Impurities typically depress the melting point and broaden the melting range.[7][8] The capillary
method is a common and reliable technique for this determination.[9]

Apparatus:
e Melting point apparatus (e.g., Mel-Temp or DigiMelt)[7][10]
o Capillary tubes (sealed at one end)[9]

e Thermometer
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» Sample of heptanophenone (in solid form, which may require cooling)
Procedure:

o Sample Preparation: A small amount of solid heptanophenone is introduced into the open
end of a capillary tube. The tube is then gently tapped to pack the sample into the sealed
end, aiming for a sample height of 2-3 mm.[11]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.[9]

e Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point. The heating rate is then reduced to 1-2°C per minute to ensure
thermal equilibrium.[11]

o Observation: The sample is observed through a magnifying eyepiece. The temperature at
which the first droplet of liquid appears is recorded as the beginning of the melting range.
The temperature at which the entire sample becomes a clear liquid is recorded as the end of
the melting range.[7]

o Purity Assessment: A sharp melting range (typically 0.5-1°C) is indicative of a pure
compound.[7]

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[12] Since heptanophenone has a relatively high boiling
point at atmospheric pressure, determination under reduced pressure (vacuum distillation) is
often performed to prevent decomposition.[4] For smaller sample volumes, a micro-boiling point
method can be employed.[13]

Apparatus:
o Heating mantle or oil bath
o Small test tube or distillation flask

e Thermometer
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Capillary tube (sealed at one end)

Clamps and stand

Procedure (Micro-Boiling Point Method):

Sample Preparation: A small volume (a few milliliters) of liquid heptanophenone is placed in
a small test tube.[14]

Apparatus Setup: A capillary tube, with its sealed end facing upwards, is placed inside the
test tube containing the liquid. A thermometer is positioned so that the bulb is near the
opening of the capillary tube but not touching the sides or bottom of the test tube.[12][14]

Heating: The test tube is gently heated. As the temperature rises, a stream of bubbles will
emerge from the open end of the capillary tube.[15]

Observation: Heating is discontinued when a steady stream of bubbles is observed. As the
liquid cools, the bubbling will slow and eventually stop. The temperature at which the liquid
begins to enter the capillary tube is recorded as the boiling point.[15]

Pressure Correction: If the determination is not performed at standard atmospheric pressure
(760 mmHg), the observed boiling point will need to be corrected.

Logical Workflow for Physicochemical Property
Determination

The following diagram illustrates a standardized workflow for the determination and validation

of the physical properties of a chemical compound like heptanophenone.
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Caption: Workflow for determining physical properties of heptanophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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